Cas no 337527-10-3 (8,11,13-Abietatriene-7,15,18-triol)

8,11,13-Abietatriene-7,15,18-triol structure
337527-10-3 structure
Product Name:8,11,13-Abietatriene-7,15,18-triol
CAS No:337527-10-3
MF:C20H30O3
MW:318.450406551361
CID:837773
PubChem ID:3838750
Update Time:2025-09-24

8,11,13-Abietatriene-7,15,18-triol Chemical and Physical Properties

Names and Identifiers

    • 8,11,13-Abietatriene-7,15,18-triol
    • (7α)-Abieta-8,11,13-triene-7,15,18-triol
    • Abieta-8,11,13-triene-7,15,18-triol
    • Abieta-8,11,13-triene-7
    • 337527-10-3
    • HY-N7178
    • A,15,18-triol
    • (1R,4AS,9R,10AR)-1-(HYDROXYMETHYL)-7-(2-HYDROXYPROPAN-2-YL)-1,4A-DIMETHYL-2,3,4,9,10,10A-HEXAHYDROPHENANTHREN-9-OL
    • FS-9767
    • CS-0103802
    • AKOS032962342
    • [ "" ]
    • Inchi: 1S/C20H30O3/c1-18(2,23)13-6-7-15-14(10-13)16(22)11-17-19(3,12-21)8-5-9-20(15,17)4/h6-7,10,16-17,21-23H,5,8-9,11-12H2,1-4H3/t16-,17+,19+,20-/m1/s1
    • InChI Key: FTCCXIDYXDLLRK-LCLWPZTBSA-N
    • SMILES: O[C@H]1C2C=C(C(C)(C)O)C=CC=2[C@@]2(C)CCC[C@@](C)(CO)[C@@H]2C1

Computed Properties

  • Exact Mass: 318.21900
  • Monoisotopic Mass: 318.21949481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.7Ų
  • XLogP3: 2.9

Experimental Properties

  • Color/Form: Powder
  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 472.6±35.0 °C at 760 mmHg
  • Flash Point: 213.5±20.5 °C
  • PSA: 60.69000
  • LogP: 3.40750
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

8,11,13-Abietatriene-7,15,18-triol Security Information

8,11,13-Abietatriene-7,15,18-triol Pricemore >>

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